Dihydrogen hexachloroiridate(IV) hydrate

• Molecular Formula: Cl6H4IrO
• Molecular Weight: 425.0 g/mol
• IUPAC Name: hexachloroiridium(2-);hydron;hydrate
• InChI: InChI=1S/6ClH.Ir.H2O/h6*1H;;1H2/q;;;;;;+4;/p-4
• InChI Key: YDVQBPXDKJKDME-UHFFFAOYSA-J
• Canonical SMILES: [H+].[H+].O.Cl[Ir-2](Cl)(Cl)(Cl)(Cl)Cl

Description

This compound is known for its applications in various fields, including catalysis and electrochemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

Dihydrogen hexachloroiridate(IV) hydrate can be synthesized by reacting iridium metal or iridium oxide with hydrochloric acid and chlorine gas. The reaction typically occurs under controlled conditions to ensure the formation of the desired product. The general reaction is as follows:

$$\text{Ir} + 6\text{HCl} + 3\text{Cl}_2 \rightarrow \text{H}_2[\text{IrCl}_6] + 2\text{H}_2\text{O}$$Ir+6HCl+3Cl2​→H2​[IrCl6​]+2H2​O

Industrial Production Methods

In industrial settings, the production of this compound involves similar methods but on a larger scale. The process requires precise control of temperature, pressure, and reactant concentrations to achieve high yields and purity. The compound is often produced in powder or crystalline form .

Chemical Reactions Analysis

Types of Reactions

Dihydrogen hexachloroiridate(IV) hydrate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state iridium compounds.

Reduction: It can be reduced to lower oxidation state iridium compounds.

Substitution: Ligand substitution reactions can occur, where chloride ions are replaced by other ligands.

Common Reagents and Conditions

Oxidation: Strong oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or hydrazine.

Substitution: Ligands such as ammonia, phosphines, or other halides.

Major Products Formed

Oxidation: Higher oxidation state iridium compounds.

Reduction: Lower oxidation state iridium compounds.

Substitution: Various iridium complexes with different ligands.

Scientific Research Applications

Dihydrogen hexachloroiridate(IV) hydrate has several scientific research applications:

Catalysis: It is used as a precursor for catalysts in hydrogenation reactions and Fischer-Tropsch synthesis.

Electrochemistry: The compound is utilized in the fabrication of dimensionally stable electrodes for oxygen evolution reactions.

Material Science: It aids in the formation of iridium-substituted Dawson- and Keggin-type polyoxometallates.

Polyaniline Synthesis: Catalyzes the electrochemical synthesis of polyaniline on non-noble metal electrodes.

Mechanism of Action

The mechanism by which dihydrogen hexachloroiridate(IV) hydrate exerts its effects involves its ability to act as a catalyst or precursor in various chemical reactions. The compound’s iridium center can undergo oxidation-reduction cycles, facilitating electron transfer processes. In electrochemical applications, it promotes the formation of conductive polymers and enhances the efficiency of oxygen evolution reactions .

Comparison with Similar Compounds

Similar Compounds

• Sodium hexachloroiridate(III) hydrate
• Potassium hexachloroiridate(IV)
• Iridium(III) chloride hydrate
• Ruthenium(III) chloride hydrate

Uniqueness

Dihydrogen hexachloroiridate(IV) hydrate is unique due to its specific oxidation state and hydration level, which confer distinct properties and reactivity. Its ability to act as a precursor for various catalytic and electrochemical applications sets it apart from other similar compounds .